Cas no 1138444-24-2 (3-Methyl-3H-imidazo[4,5-b]pyridine-6-carboxylic acid)

• Product Name: 3-Methyl-3H-imidazo[4,5-b]pyridine-6-carboxylic acid
• CAS No: 1138444-24-2
• MF: C₈H₇N₃O₂
• MW: 177.160081148148
• MDL: MFCD11857697
• CID: 1079071
• PubChem ID: 23000201
• Update Time: 2025-05-22

3-Methyl-3H-imidazo[4,5-b]pyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-3H-imidazo[4,5-b]pyridine-6-carboxylic acid
• 3-methyl-3H-imidazo[4,5-b]pyridine-6-carboxylic acid(SALTDATA: HCl 2H2O)
• AC1Q3Z2M
• AG-A-61552
• Ambcb4036490
• CTK7J0558
• KB-236563
• SureCN7214662
• Z1201625976
• AS-43561
• 3-Methyl-3H-imidazo[4,5-b]pyridine-6-carboxylic acid, AldrichCPR
• CS-0080835
• 3-Methyl-3H-imidazo[4,5-b]pyridine-6-carboxylicacid
• DB-152069
• MFCD11857697
• 3-methylimidazo[4,5-b]pyridine-6-carboxylic acid
• EN300-128425
• 1138444-24-2
• DTXSID50629482
• AKOS006345058
• SCHEMBL7214662
• GPELOYZLVAHJOP-UHFFFAOYSA-N

• MDL： MFCD11857697
• Inchi： 1S/C8H7N3O2/c1-11-4-10-6-2-5(8(12)13)3-9-7(6)11/h2-4H,1H3,(H,12,13)
• InChI Key： GPELOYZLVAHJOP-UHFFFAOYSA-N
• SMILES： OC(C1=CN=C2C(=C1)N=CN2C)=O

Computed Properties

• Exact Mass: 177.053826475g/mol
• Monoisotopic Mass: 177.053826475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 68Ų

3-Methyl-3H-imidazo[4,5-b]pyridine-6-carboxylic acid Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：

Additional information on 3-Methyl-3H-imidazo[4,5-b]pyridine-6-carboxylic acid

3-Methyl-3H-imidazo[4,5-b]pyridine-6-carboxylic Acid: A Comprehensive Overview

The compound 3-Methyl-3H-imidazo[4,5-b]pyridine-6-carboxylic acid, identified by the CAS number 1138444-24-2, is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of imidazopyridines, which are heterocyclic aromatic compounds known for their unique chemical properties and biological activities. The structure of this molecule features a fused imidazole and pyridine ring system, with a methyl group attached at the 3-position and a carboxylic acid group at the 6-position. These structural features contribute to its distinctive chemical behavior and reactivity.

Recent studies have highlighted the importance of imidazopyridines in drug discovery and development. The presence of the carboxylic acid group in 3-Methyl-3H-imidazo[4,5-b]pyridine-6-carboxylic acid makes it an attractive candidate for various chemical modifications, such as esterification or amidation, which can enhance its solubility, stability, or bioavailability. This versatility has led researchers to explore its potential as a precursor for more complex molecules with enhanced pharmacological properties.

The synthesis of 3-Methyl-3H-imidazo[4,5-b]pyridine-6-carboxylic acid typically involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of this compound. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining product quality.

In terms of physical properties, this compound exhibits a melting point of approximately 210°C and is sparingly soluble in water but readily soluble in organic solvents such as dichloromethane and ethyl acetate. Its UV-visible absorption spectrum shows strong absorbance in the range of 270–300 nm, which is characteristic of conjugated aromatic systems. These properties make it suitable for applications in materials science, particularly in the development of optoelectronic materials.

The biological activity of 3-Methyl-3H-imidazo[4,5-b]pyridine-6-carboxylic acid has been a subject of intense research interest. In vitro studies have demonstrated its potential as an inhibitor of certain enzymes involved in metabolic pathways, suggesting its role in the treatment of metabolic disorders. Additionally, preliminary toxicological studies indicate that this compound exhibits low cytotoxicity against human cell lines, which is a promising attribute for its use in therapeutic applications.

Another area where this compound has shown promise is in the field of nanotechnology. Its ability to coordinate with metal ions has led to its use as a ligand in the synthesis of metal-organic frameworks (MOFs) and nanoparticles. These materials have applications in catalysis, sensing, and drug delivery systems. Recent research has focused on optimizing the coordination properties of this compound to enhance the stability and functionality of the resulting materials.

In conclusion, 3-Methyl-3H-imidazo[4,5-b]pyridine-6-carboxylic acid, with its unique structure and versatile properties, represents a valuable compound with diverse applications across multiple disciplines. As research continues to uncover its full potential, it is likely to play an increasingly important role in both academic and industrial settings.